Cas no 785800-41-1 (N-(4-ethoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide
• CAS No: 785800-41-1
• MF: C₁₉H₂₅N₃O₄
• MW: 359.419504880905
• CID: 5420393
• Update Time: 2025-10-28

N-(4-ethoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• N-(4-ethoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide

• Inchi： 1S/C19H25N3O4/c1-3-26-15-6-4-14(5-7-15)20-16(23)12-22-17(24)19(21-18(22)25)10-8-13(2)9-11-19/h4-7,13H,3,8-12H2,1-2H3,(H,20,23)(H,21,25)
• InChI Key： GVAVKBIZWZJDPW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CN1C(=O)C2(CCC(C)CC2)NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-(4-ethoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide

Introduction to N-(4-ethoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide and Its Significance in Modern Chemical Research

N-(4-ethoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide, with the CAS number 785800-41-1, represents a compound of considerable interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The intricate arrangement of its functional groups and heterocyclic structures makes it a subject of extensive study, particularly in the context of drug discovery and molecular pharmacology.

The compound's structure incorporates several key features that contribute to its unique chemical properties. The presence of an N-(4-ethoxyphenyl) moiety suggests interactions with biological targets that may be influenced by the electron-donating nature of the ethoxy group. This aspect is particularly relevant in the design of molecules that require specific binding affinities to biological receptors or enzymes. Furthermore, the spirocyclic system formed by the 8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl fragment introduces a high degree of conformational flexibility, which can be exploited to modulate pharmacological activity.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and enhanced binding stability. The spirocyclic core in N-(4-ethoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide is particularly noteworthy, as it combines with the acetylamide group to form a scaffold that can interact with biological macromolecules in diverse ways. This structural complexity has made it a valuable candidate for investigating novel pharmacophores and developing innovative therapeutic strategies.

The acetylamide functional group is another critical component of this compound that warrants detailed discussion. Acetylamides are well-known for their role as intermediates in the synthesis of various bioactive molecules and have been extensively studied for their pharmacological properties. In particular, they are frequently employed in the development of drugs targeting neurological disorders, inflammation, and infectious diseases. The incorporation of an acetylamide moiety into the structure of N-(4-ethoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide suggests potential applications in these areas, although further research is needed to fully elucidate its therapeutic profile.

The significance of this compound is further underscored by its potential applications in medicinal chemistry. The structural motifs present in N-(4-ethoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide align well with known pharmacophores that have shown efficacy in treating a range of diseases. For instance, the spirocyclic system may mimic natural products or bioactive peptides that interact with specific biological targets. Additionally, the presence of multiple heterocyclic rings provides opportunities for tuning physicochemical properties such as solubility and metabolic stability.

In the context of contemporary research, there is a concerted effort to develop novel molecular entities that can address unmet medical needs more effectively than existing therapies. N-(4-ethoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide stands out as a promising candidate due to its unique structural features and potential biological activities. Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, demonstrating their ability to exhibit enhanced binding affinity and selectivity towards biological targets.

The synthesis and characterization of this compound have been subjects of considerable interest among researchers working in synthetic organic chemistry and medicinal chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the versatility of modern synthetic methodologies. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct the complex spirocyclic framework efficiently. These advancements not only facilitate access to this compound but also provide insights into general strategies for designing similar molecular architectures.

The pharmacological evaluation of N-(4-ethoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-y}acetamide has begun to reveal its potential as a lead compound for further development. Initial studies have demonstrated interactions with various biological targets relevant to human health conditions such as cancer and neurodegenerative diseases. The compound's ability to modulate key signaling pathways has been observed both in vitro and in vivo models, suggesting its therapeutic promise.

The role of computational chemistry has been instrumental in understanding the mechanistic aspects of this compound's interactions with biological systems. Molecular modeling techniques have been used to predict binding modes and affinity profiles based on structural features such as hydrogen bonding networks and hydrophobic interactions. These computational studies not only accelerate the drug discovery process but also provide valuable insights into optimizing molecular properties for improved efficacy.

In conclusion, N-(4-ethoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan- 3-y}acetamide (CAS no 785800- 41 1) represents a significant advancement in chemical research with implications for pharmaceutical development. Its complex structure, unique functional groups, and potential biological activities make it a compelling subject for further investigation. As research continues, this compound is likely to play an important role in shaping future therapeutic strategies across multiple disease areas.